
An In-Depth Technical Guide to
[Hydroxy(methanesulfonyloxy)iodo]benzene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
[Hydroxy(methanesulfonyloxy)iodo

]benzene

CAS No.: 105551-42-6

Cat. No.: B013074

Get Quote

CAS Number: 105551-42-6 Synonyms: [Hydroxy(mesyloxy)iodo]benzene,

Phenyliodosohydroxy Methanesulfonate

Introduction: A Versatile Hypervalent Iodine(III)
Reagent
[Hydroxy(methanesulfonyloxy)iodo]benzene is a powerful and versatile hypervalent

iodine(III) reagent that has carved a significant niche in modern organic synthesis. As a stable,

solid compound, it offers a safer and more convenient alternative to many heavy metal-based

oxidants. Its reactivity is characterized by the electrophilic nature of the iodine(III) center and

the excellent nucleofugality of the mesyloxy group, enabling a range of oxidative

transformations under mild conditions. This guide provides an in-depth exploration of its

synthesis, properties, key applications, and safe handling procedures, tailored for researchers

and professionals in drug development and chemical synthesis.
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[Hydroxy(methanesulfonyloxy)iodo]benzene belongs to the class of aryliodine(III)

organosulfonates. These reagents are potent oxidizing agents widely used for oxygenation and

oxidative functionalization of organic substrates.

Key Properties
Property Value

Molecular Formula C₇H₉IO₄S

Molecular Weight 316.11 g/mol

Appearance White to off-white crystalline powder.

Purity Typically >98.0%.

Storage
Store in a cool, dark place (<15°C is

recommended).

Synthesis of
[Hydroxy(methanesulfonyloxy)iodo]benzene
A general and straightforward procedure for the synthesis of

[Hydroxy(methanesulfonyloxy)iodo]benzene involves the oxidation of iodobenzene in the

presence of methanesulfonic acid.

Reaction Scheme:
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A General Synthetic Workflow

Experimental Protocol: Synthesis of [Hydroxy(methanesulfonyloxy)iodo]benzene[1]

Reaction Setup: In a round-bottom flask, combine iodobenzene (1.0 eq.), methanesulfonic

acid (1.1 eq.), and chloroform (volume as appropriate).

Stirring: Stir the mixture for 5 minutes at room temperature.

Oxidant Addition: Slowly add m-chloroperoxybenzoic acid (m-CPBA) (1.1 eq.) to the mixture.

Reaction: Continue stirring the reaction mixture at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, filter the reaction mixture to collect the solid product.

Purification: Wash the collected solid with diethyl ether to yield the desired

[Hydroxy(methanesulfonyloxy)iodo]benzene.
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The synthetic utility of [Hydroxy(methanesulfonyloxy)iodo]benzene is vast, with its primary

role being the electrophilic functionalization of various organic substrates.

α-Mesyloxylation of Ketones
One of the most prominent applications of this reagent is the direct α-mesyloxylation of

ketones. This transformation is highly valuable as α-sulfonyloxy ketones are versatile

intermediates for the synthesis of various heterocyclic compounds and other functionalized

molecules.

Reaction Mechanism: The reaction proceeds through the enol or enolate form of the ketone,

which acts as a nucleophile, attacking the electrophilic iodine(III) center of the reagent. This is

followed by reductive elimination of iodobenzene and transfer of the mesyloxy group to the α-

position of the ketone.

Ketone Enol/Enolate
Tautomerization

Iodonium Intermediate

Nucleophilic Attack

[Hydroxy(methanesulfonyloxy)iodo]benzene

α-Mesyloxy Ketone
Reductive Elimination
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The α-Mesyloxylation of a Ketone

Experimental Protocol: α-Mesyloxylation of a Generic Ketone

Reaction Setup: To a solution of the ketone (1.0 eq.) in a suitable solvent (e.g., acetonitrile or

dichloromethane), add [Hydroxy(methanesulfonyloxy)iodo]benzene (1.1-1.2 eq.).

Reaction: Stir the mixture at room temperature or gentle heating. Monitor the reaction

progress by TLC.

Work-up: Upon completion, dilute the reaction mixture with a suitable organic solvent and

wash with saturated aqueous sodium bicarbonate solution, followed by brine.
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Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on

silica gel.

Oxidative Rearrangements of Alkenes
[Hydroxy(methanesulfonyloxy)iodo]benzene and its analogues are known to effect the

oxidative rearrangement of alkenes, particularly styrenes. This reaction typically leads to the

formation of α-aryl ketones, which are valuable building blocks in organic synthesis. The

outcome of the reaction can be influenced by the solvent and other reaction conditions.

Mechanistic Insight: The reaction is initiated by the electrophilic addition of the hypervalent

iodine reagent to the alkene, forming a cyclic iodonium ion intermediate. Subsequent

nucleophilic attack by a solvent molecule (e.g., methanol) or the counterion, followed by a 1,2-

aryl migration, leads to the rearranged product.

Potential Application in Hofmann Rearrangement
Hypervalent iodine reagents have been successfully employed as mild oxidants for the

Hofmann rearrangement of primary carboxamides to the corresponding amines (or carbamates

if a nucleophilic solvent is used).[2][3][4][5][6] While specific protocols using

[Hydroxy(methanesulfonyloxy)iodo]benzene are less common in the literature compared to

reagents like (diacetoxyiodo)benzene (PIDA), the underlying reactivity suggests its potential in

this transformation. The reaction proceeds via an isocyanate intermediate formed through the

rearrangement of an N-iodoamide species.

Proposed Reaction Scheme:

Primary Carboxamide

N-Iodoamide Intermediate

[Hydroxy(methanesulfonyloxy)iodo]benzene
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Hofmann Rearrangement Pathway

This catalytic approach, often utilizing a terminal oxidant like Oxone, presents a more

environmentally benign alternative to the classical Hofmann rearrangement conditions.[3][6]

Oxidative Cyclization Reactions
Hypervalent iodine reagents are effective mediators of intramolecular oxidative cyclization

reactions to form various heterocyclic systems. For instance, the oxidative cyclization of o-

hydroxystilbenes to 2-arylbenzofurans has been achieved using catalytic amounts of a

hypervalent iodine(III) species.[7][8][9] The electrophilicity of the iodine reagent activates the

alkene for intramolecular nucleophilic attack by the phenol group. Given its reactivity,

[Hydroxy(methanesulfonyloxy)iodo]benzene is a promising candidate for promoting similar

cyclizations.

Safety and Handling
As a potent oxidizing agent, [Hydroxy(methanesulfonyloxy)iodo]benzene requires careful

handling to ensure laboratory safety.

Hazard Identification:

Skin Irritation: Causes skin irritation (H315).[10]

Eye Irritation: Causes serious eye irritation (H319).[10]

Recommended Handling Precautions:[10][11]

Ventilation: Use only in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE):

Wear protective gloves (nitrile or other resistant material).

Wear safety glasses with side shields or goggles. A face shield is recommended for larger

quantities.

Wear a lab coat.
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Handling Practices:

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Avoid generating dust.

Keep away from heat, sparks, and open flames.

Do not subject the material to grinding, shock, or friction.[10]

First Aid Measures:[10][11]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

If Inhaled: Move the person to fresh air and keep comfortable for breathing.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Conclusion
[Hydroxy(methanesulfonyloxy)iodo]benzene is a highly valuable reagent in the arsenal of

synthetic organic chemists. Its ability to perform clean and efficient oxidative transformations

under mild conditions makes it an attractive alternative to traditional, often more toxic, reagents.

The primary application in the α-functionalization of ketones is well-established, and its

potential in oxidative rearrangements and cyclizations continues to be explored. By adhering to

strict safety protocols, researchers can safely harness the synthetic power of this versatile

hypervalent iodine(III) compound to advance their research and development goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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